Cas no 2229486-00-2 (3-bromo-1-methyl-5-(2-methylbut-3-yn-2-yl)-1H-pyrazole)

• Product Name: 3-bromo-1-methyl-5-(2-methylbut-3-yn-2-yl)-1H-pyrazole
• CAS No: 2229486-00-2
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• CID: 5842443
• PubChem ID: 165652570
• Update Time: 2025-11-07

3-bromo-1-methyl-5-(2-methylbut-3-yn-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-methyl-5-(2-methylbut-3-yn-2-yl)-1H-pyrazole
• EN300-1921869
• 2229486-00-2

• Inchi： 1S/C9H11BrN2/c1-5-9(2,3)7-6-8(10)11-12(7)4/h1,6H,2-4H3
• InChI Key： QKKRTCMYIUUWBR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C#C)(C)C)N(C)N=1

Computed Properties

• Exact Mass: 226.01056g/mol
• Monoisotopic Mass: 226.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-bromo-1-methyl-5-(2-methylbut-3-yn-2-yl)-1H-pyrazole

3-Bromo-1-Methyl-5-(2-Methylbut-3-yn-2-yl)-1H-Pyrazole: A Comprehensive Overview

3-Bromo-1-methyl-5-(2-methylbut-3-yn-2-yl)-1H-pyrazole, also known by its CAS number 2229486-00-2, is a heterocyclic compound with significant potential in various fields of organic chemistry. This compound belongs to the pyrazole family, a five-membered aromatic ring containing two nitrogen atoms. The presence of a bromine atom at position 3 and a 2-methylbut-3-yn-2-yl group at position 5 introduces unique electronic and steric properties, making it an interesting subject for both academic and industrial research.

The synthesis of 3-bromo-1-methyl-5-(2-methylbut-3-yn-2-yl)-1H-pyrazole typically involves multi-step reactions, often starting from readily available starting materials. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and enhancing yields. For instance, the use of palladium catalysts in cross-coupling reactions has been pivotal in constructing the carbon-carbon bonds within the molecule. These methods not only improve the overall process but also align with the growing demand for sustainable chemical practices.

The structural uniqueness of this compound lies in its ability to act as a versatile building block in organic synthesis. The pyrazole ring is known for its stability and reactivity, making it a valuable component in the design of bioactive molecules. Recent studies have highlighted its role in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The bromine atom at position 3 serves as an excellent leaving group, facilitating various substitution reactions that can lead to diverse derivatives with enhanced biological activities.

In terms of applications, 3-bromo-1-methyl-5-(2-methylbut-3-yn-yl)-1H-pyrazole has shown promise in materials science as well. Its ability to form stable coordination complexes makes it a candidate for use in catalysis and sensor technologies. Additionally, the compound's electronic properties have been explored in the context of organic electronics, where it could potentially serve as a component in light-emitting diodes (LEDs) or other optoelectronic devices.

Recent research has also focused on the environmental impact of this compound. Studies have demonstrated that it exhibits low toxicity towards aquatic organisms, which is a critical factor for its potential use in agrochemicals or pharmaceuticals. Furthermore, its degradation pathways under various environmental conditions have been investigated, providing insights into its eco-friendly disposal methods.

In conclusion, 3-bromo-1-methyl